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Compound of Interest

Compound Name: 4-Phenylbenzylamine

Cat. No.: B1583212

An In-depth Technical Overview

Audience: Researchers, scientists, and drug development professionals.

Abstract

4-Phenylbenzylamine is a versatile organic compound recognized for its utility as a key
building block in the synthesis of a wide range of molecules. While information regarding a
direct mechanism of action for 4-phenylbenzylamine itself is not extensively documented in
publicly available literature, its importance lies in its role as a precursor for various biologically
active compounds and functional materials. This technical guide provides a comprehensive
overview of its chemical properties, synthesis, and notable applications, particularly in the
development of pharmaceuticals and specialized polymers.

Chemical Properties and Synthesis

4-Phenylbenzylamine, also known as ([1,1'-biphenyl]-4-yl)methanamine, is a white to light
yellow solid with the molecular formula C13H13N and a molecular weight of 183.25 g/mol .[1][2]
Its structure features a benzylamine core with a phenyl group substituent at the 4-position of
the benzyl ring.

Table 1: Physicochemical Properties of 4-Phenylbenzylamine
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Property Value Reference
Molecular Formula CisHisN [1]
Molecular Weight 183.25 [1]

Melting Point 48 - 53 °C [1][2]
Appearance White or pale yellow solid [1]

Purity > 98% (GC) [1]

The synthesis of 4-phenylbenzylamine can be achieved through various chemical routes. One
common method involves the reduction of 4-biphenylcarbonitrile.

Experimental Protocol: Synthesis of 4-Phenylbenzylamine via Reduction of 4-
Biphenylcarbonitrile

A detailed experimental protocol for the synthesis of 4-phenylbenzylamine is not available in
the provided search results. However, a general workflow for such a reduction can be
conceptualized.
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A generalized workflow for the synthesis of 4-phenylbenzylamine.

Applications in Synthesis

The primary utility of 4-phenylbenzylamine lies in its function as a key intermediate in the
synthesis of more complex molecules.[1] Its amine group provides a reactive site for a variety
of chemical transformations, making it a valuable component in the construction of
pharmaceuticals and other specialty chemicals.

Pharmaceutical Development

4-Phenylbenzylamine serves as a scaffold in the synthesis of compounds with potential
therapeutic applications, particularly in the areas of neurological disorders and oncology.[1]
While specific drug candidates derived directly from 4-phenylbenzylamine are not detailed in
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the provided search results, its structural motif is found in various bioactive molecules. It is
used in the synthesis of:

o Asymmetric diamides of glycopeptide antibiotics.
e Asymmetric diamides of daunomycin and carminomycin.

e N-(biphenyl-4-yImethyl)-1-hydroxy-6-thioxo-1,6-dihydropyridine-2-carboxamide.
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Application of 4-phenylbenzylamine in drug development.

Materials Science

Beyond pharmaceuticals, 4-phenylbenzylamine is employed in polymer science as a modifier.
Its incorporation into polymer formulations can enhance properties such as thermal stability and
mechanical strength.[1]

Mechanism of Action

The provided search results do not contain specific information regarding the mechanism of
action of 4-phenylbenzylamine itself. Its biological effects are likely realized through the action
of the larger molecules synthesized from it. The focus of current literature is on its synthetic
utility rather than its intrinsic pharmacological or biological activity. Researchers interested in
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the mechanism of action of its derivatives should investigate the specific pharmacology of
those compounds.

Conclusion

4-Phenylbenzylamine is a valuable and versatile chemical intermediate with significant
applications in pharmaceutical development and materials science. While a direct mechanism
of action for 4-phenylbenzylamine is not a current focus of research, its role as a foundational
building block enables the creation of a diverse array of complex molecules with potential
therapeutic and industrial benefits. Future research may explore the intrinsic biological activities
of 4-phenylbenzylamine, but its primary contribution to science currently lies in the field of
organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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